Cas no 88488-81-7 (1H-Pyrido[4,3-b]indole, 2-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-)

• Product name: 1H-Pyrido[4,3-b]indole, 2-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-
• CAS No: 88488-81-7
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 630842
• PubChem ID: 13216311

1H-Pyrido[4,3-b]indole, 2-(1,1-dimethylethyl)-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole, 2-(1,1-dimethylethyl)-2,3,4,5-tetrahydro-
• 2-tert-butyl-1,3,4,5-tetrahydropyrido[4,3-b]indole
• SCHEMBL14338954
• 2-tert-Butyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• 88488-81-7
• DTXSID90528980

• Inchi： InChI=1S/C15H20N2/c1-15(2,3)17-9-8-14-12(10-17)11-6-4-5-7-13(11)16-14/h4-7,16H,8-10H2,1-3H3
• InChI Key： AHUKQQOMUCCVJY-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1CCC2=C(C1)C3=CC=CC=C3N2

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19Ų
• XLogP3: 2.9